Cas no 1935629-17-6 (7-Hydroxy-6-methyl-1-benzothiophene-2-carboxylic acid)

• Product Name: 7-Hydroxy-6-methyl-1-benzothiophene-2-carboxylic acid
• CAS No: 1935629-17-6
• MF: C₁₀H₈O₃S
• MW: 208.233721733093
• CID: 5709698
• PubChem ID: 131102456
• Update Time: 2025-10-31

7-Hydroxy-6-methyl-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1935629-17-6
• 7-Hydroxy-6-methyl-1-benzothiophene-2-carboxylic acid
• EN300-1592407
• 7-Hydroxy-6-methyl-1-benzothiophene-2-carboxylicacid

• Inchi： 1S/C10H8O3S/c1-5-2-3-6-4-7(10(12)13)14-9(6)8(5)11/h2-4,11H,1H3,(H,12,13)
• InChI Key： TUNNPNWJKCRGBN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=CC(C)=C(C1=2)O

Computed Properties

• Exact Mass: 208.01941529g/mol
• Monoisotopic Mass: 208.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.8Ų

Additional information on 7-Hydroxy-6-methyl-1-benzothiophene-2-carboxylic acid

7-Hydroxy-6-methyl-1-benzothiophene-2-carboxylic acid (CAS No. 1935629-17-6)

The compound 7-Hydroxy-6-methyl-1-benzothiophene-2-carboxylic acid, identified by the CAS registry number 1935629-17-6, is a structurally unique organic compound belonging to the class of benzo[b]thiophenes. This compound has garnered significant attention in recent years due to its intriguing chemical properties and potential applications in various fields, including materials science and pharmacology. The molecule features a benzothiophene ring system with hydroxyl and methyl substituents, along with a carboxylic acid group, which contributes to its versatile reactivity and functionality.

The benzothiophene framework is a heterocyclic aromatic system that combines the structural elements of benzene and thiophene, resulting in unique electronic properties. The presence of the hydroxyl group at the 7-position and the methyl group at the 6-position introduces steric and electronic effects that influence the compound's reactivity and stability. Additionally, the carboxylic acid group at the 2-position provides an acidic functionality, which can be exploited for further chemical modifications or as a reactive site in various synthetic pathways.

Recent studies have highlighted the potential of 7-Hydroxy-6-methyl-1-benzothiophene-2-carboxylic acid as a precursor for advanced materials. Researchers have explored its use in synthesizing novel π-conjugated materials, which exhibit promising electronic properties for applications in organic electronics. For instance, derivatives of this compound have been investigated for their potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices due to their ability to absorb visible light and facilitate charge transport.

In addition to its material science applications, this compound has also been studied for its biological activity. Preliminary assays have suggested that it may possess antioxidant properties, making it a potential candidate for further exploration in drug discovery. The hydroxyl group's redox activity and the carboxylic acid's ability to form hydrogen bonds are thought to contribute to these biological effects. However, more comprehensive studies are required to fully understand its pharmacokinetic profile and therapeutic potential.

The synthesis of 7-Hydroxy-6-methyl-1-benzothiophene-2-carboxylic acid typically involves multi-step organic reactions, often starting from readily available starting materials such as thiophenes or benzothiophenes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For example, researchers have employed transition metal catalysts to facilitate key steps in its synthesis, such as cross-coupling reactions or oxidations.

The physical properties of this compound are also of significant interest. Its melting point, solubility, and thermal stability have been characterized under various conditions, providing valuable insights into its behavior under different environmental conditions. These properties are crucial for determining its suitability for specific applications, such as high-performance materials or pharmaceutical formulations.

In conclusion, 7-Hydroxy-6-methyl-1-benzothiophene-2-carboxylic acid (CAS No. 1935629-17-6) is a versatile compound with a rich structural framework that offers numerous opportunities for chemical innovation. Its unique combination of functional groups and aromaticity makes it a valuable building block for advanced materials and potential therapeutic agents. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.